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Compound of Interest

Compound Name: 3-Acetylheptane-2,6-dione

CAS No.: 29214-57-1

Cat. No.: B1605687

Get Quote

Welcome to the technical support center for the purification of 3-acetyl-2,6-heptanedione. This

guide is designed for researchers, scientists, and professionals in drug development who are

working with this versatile β-triketone. Here, we provide in-depth troubleshooting advice and

frequently asked questions to address the specific challenges encountered during the

purification of this compound. Our approach is grounded in established chemical principles and

practical laboratory experience to ensure you can achieve the desired purity for your research

needs.

Understanding the Molecule: 3-Acetyl-2,6-
heptanedione
3-Acetyl-2,6-heptanedione is a β-triketone, a class of compounds with significant utility in

organic synthesis, coordination chemistry, and as precursors for various heterocyclic

compounds. Its structure, featuring three carbonyl groups in a 1,3,5-relationship, presents

unique purification challenges, primarily due to its propensity for keto-enol tautomerism and its

thermal sensitivity.
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A common synthetic route to 3-acetyl-2,6-heptanedione and similar structures is the Claisen

condensation, which involves the reaction of a ketone with an ester in the presence of a base.

[1][2] Understanding the potential side products and unreacted starting materials from this

synthesis is crucial for developing an effective purification strategy.

Table 1: Physical Properties of 3-Acetyl-2,6-heptanedione

Property Value Source

Molecular Formula C₉H₁₄O₃ [3]

Molecular Weight 170.21 g/mol [3]

Appearance
Expected to be a liquid or low-

melting solid

General knowledge of similar

diketones

Boiling Point 97-101 °C at 0.8 Torr

Density 1.008 g/cm³

Solubility

Soluble in many organic

solvents (e.g.,

dichloromethane, ethyl

acetate, acetone). Limited

solubility in water.

General knowledge of β-

dicarbonyl compounds

The Central Challenge: Keto-Enol Tautomerism
A key feature of 3-acetyl-2,6-heptanedione is its existence as a mixture of tautomers: the triketo

form and several enol forms.[4][5][6] This equilibrium is influenced by the solvent, temperature,

and pH. The presence of multiple forms can complicate purification and characterization, as it

can lead to broadened peaks in NMR spectra and difficulties in achieving sharp melting points.

The enol forms are stabilized by intramolecular hydrogen bonding and conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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